Cas no 128923-99-9 (1-(Benzyloxy)-3-bromo-5-nitrobenzene)

• Product Name: 1-(Benzyloxy)-3-bromo-5-nitrobenzene
• CAS No: 128923-99-9
• MF: C₁₃H₁₀BrNO₃
• MW: 308.12740278244
• CID: 2191804
• Update Time: 2025-06-28

1-(Benzyloxy)-3-bromo-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Benzyloxy)-3-bromo-5-nitrobenzene
• 3-Benzyloxy-5-bromo-nitrobenzene
• JKDQJTZCMWRKJA-UHFFFAOYSA-N
• 1-benzyloxy-3-bromo-5-nitro-benzene

• Inchi： 1S/C13H10BrNO3/c14-11-6-12(15(16)17)8-13(7-11)18-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： JKDQJTZCMWRKJA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 276
• Topological Polar Surface Area: 55

Additional information on 1-(Benzyloxy)-3-bromo-5-nitrobenzene

Introduction to 1-(Benzyloxy)-3-bromo-5-nitrobenzene (CAS No. 128923-99-9)

1-(Benzyloxy)-3-bromo-5-nitrobenzene (CAS No. 128923-99-9) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, including a benzyloxy group, a bromine atom, and a nitro group, which collectively contribute to its diverse chemical properties and potential applications.

The molecular formula of 1-(Benzyloxy)-3-bromo-5-nitrobenzene is C₁₃H₁₀BrNO₃, and its molecular weight is approximately 284.12 g/mol. The presence of the bromine atom makes it a valuable intermediate in the synthesis of various organic compounds, particularly those requiring halogenated functionalities. The nitro group, on the other hand, imparts electron-withdrawing properties and can be reduced to an amino group, making it a useful precursor in the synthesis of amines and other nitrogen-containing compounds.

In recent years, 1-(Benzyloxy)-3-bromo-5-nitrobenzene has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as a building block in the synthesis of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of 1-(Benzyloxy)-3-bromo-5-nitrobenzene-derived compounds with potent anti-cancer activity. These compounds were found to selectively inhibit the growth of various cancer cell lines, demonstrating their potential as lead candidates for further drug development.

Beyond medicinal chemistry, 1-(Benzyloxy)-3-bromo-5-nitrobenzene has also found applications in materials science. Its unique electronic properties make it suitable for use in the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). A recent study published in Advanced Materials highlighted the use of 1-(Benzyloxy)-3-bromo-5-nitrobenzene-based polymers as active layers in OPVs, resulting in improved device performance and stability.

The synthetic versatility of 1-(Benzyloxy)-3-bromo-5-nitrobenzene is another key factor contributing to its widespread use. Various synthetic routes have been developed to prepare this compound efficiently and on a large scale. One common method involves the nitration of 3-bromoanisole followed by benzylation. This approach has been optimized to achieve high yields and purity, making it suitable for both laboratory-scale synthesis and industrial production.

In addition to its synthetic applications, 1-(Benzyloxy)-3-bromo-5-nitrobenzene has been studied for its environmental impact and safety profile. Research conducted by environmental scientists has shown that this compound is relatively stable under normal conditions but can undergo degradation under certain environmental conditions. Proper handling and disposal practices are recommended to minimize any potential environmental risks.

The future prospects for 1-(Benzyloxy)-3-bromo-5-nitrobenzene are promising. Ongoing research continues to explore new applications and derivatives of this compound, driven by its unique chemical properties and potential benefits in various fields. As new synthetic methods and technologies emerge, it is likely that the utility and impact of 1-(Benzyloxy)-3-bromo-5-nitrobenzene will continue to expand.

In conclusion, 1-(Benzyloxy)-3-bromo-5-nitrobenzene (CAS No. 128923-99-9) is a multifaceted compound with significant potential in medicinal chemistry, materials science, and chemical synthesis. Its unique structural features and versatile properties make it an important intermediate and building block for a wide range of applications. As research in these areas continues to advance, the importance of this compound is likely to grow even further.